Cas no 1231960-45-4 ([(5-Cyclopropyl-1H-pyrazol-3-yl)methyl]-methylamine dihydrochloride)

• Product Name: [(5-Cyclopropyl-1H-pyrazol-3-yl)methyl]-methylamine dihydrochloride
• CAS No: 1231960-45-4
• MF: C₈H₁₅Cl₂N₃
• MW: 224.130799531937
• CID: 1071458
• PubChem ID: 44236866
• Update Time: 2025-07-23

[(5-Cyclopropyl-1H-pyrazol-3-yl)methyl]-methylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [(5-Cyclopropyl-1H-pyrazol-3-yl)methyl]-methylamine dihydrochloride
• AKOS005111106
• [(5-cyclopropyl-1H-pyrazol-3-yl)methyl]methylamine dihydrochloride
• 1-(5-Cyclopropyl-1H-pyrazol-3-yl)-N-methylmethanaminedihydrochloride
• 1-(5-Cyclopropyl-1H-pyrazol-3-yl)-N-methylmethanamine dihydrochloride
• 1231960-45-4
• 1-(3-cyclopropyl-1H-pyrazol-5-yl)-N-methylmethanamine;dihydrochloride

• MDL： MFCD13248808
• Inchi： 1S/C8H13N3.2ClH/c1-9-5-7-4-8(11-10-7)6-2-3-6;;/h4,6,9H,2-3,5H2,1H3,(H,10,11);2*1H
• InChI Key： HWSAKZVDHFOEDP-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1=C(C=C(CNC)N1)C1CC1

Computed Properties

• Exact Mass: 223.0643029g/mol
• Monoisotopic Mass: 223.0643029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7Ų

Additional information on [(5-Cyclopropyl-1H-pyrazol-3-yl)methyl]-methylamine dihydrochloride

Research Brief on [(5-Cyclopropyl-1H-pyrazol-3-yl)methyl]-methylamine dihydrochloride (CAS: 1231960-45-4)

[(5-Cyclopropyl-1H-pyrazol-3-yl)methyl]-methylamine dihydrochloride (CAS: 1231960-45-4) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

The compound, with its unique pyrazole core and cyclopropyl substituent, has been investigated for its role in modulating various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of certain kinase enzymes, which are implicated in inflammatory and oncogenic pathways. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding affinity and mechanism of action of this compound.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, explored the synthetic routes for [(5-Cyclopropyl-1H-pyrazol-3-yl)methyl]-methylamine dihydrochloride. The researchers optimized a multi-step synthesis protocol, achieving a high yield and purity suitable for pharmaceutical applications. The study also emphasized the compound's stability under various physiological conditions, making it a promising candidate for further preclinical development.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. Preliminary results indicate favorable bioavailability and a manageable safety profile, although further in vivo studies are warranted to confirm these findings. These advancements position [(5-Cyclopropyl-1H-pyrazol-3-yl)methyl]-methylamine dihydrochloride as a compound with substantial potential for therapeutic innovation.

In conclusion, [(5-Cyclopropyl-1H-pyrazol-3-yl)methyl]-methylamine dihydrochloride (CAS: 1231960-45-4) represents a promising avenue for research in chemical biology and drug discovery. Its versatile chemical structure and demonstrated biological activity warrant continued investigation, particularly in the context of targeted therapies for complex diseases. Future research should focus on expanding its pharmacological characterization and exploring its applications in combination therapies.